[4-Ethyl-5-(4-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid

• IUPAC Name: 2-[[4-ethyl-5-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• InChI: InChI=1S/C13H15N3O3S/c1-3-16-12(9-4-6-10(19-2)7-5-9)14-15-13(16)20-8-11(17)18/h4-7H,3,8H2,1-2H3,(H,17,18)
• InChI Key: FJBCBLNPKJYVRU-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)O)C2=CC=C(C=C2)OC
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

“[4-Ethyl-5-(4-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid” is a chemical compound with the linear formula C13H15N3O3S. It has a molecular weight of 293.347. This product is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Scientific Research Applications

Acid-Base Properties

• Study of Acid-Base Properties : The acid-base properties of 1,2,4-triazole derivatives, like 4-Ethyl-5-(4-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid, have been investigated to understand their biological activity and potential use in medical applications. The ionization constants of these compounds are crucial for their absorption and efficacy as oral medications (Kaplaushenko, 2014).

Synthesis and Structural Studies

• Ring-Switching Hydrazinolysis : A study on the synthesis of triazole derivatives via ring-switching hydrazinolysis highlights the structural modifications and potential applications of these compounds in various fields, including medical research (Holota et al., 2018).
• X-ray Diffraction Techniques : The structural properties of triazole derivatives have been examined using X-ray diffraction, showcasing their potential in various scientific applications due to their unique molecular structures (Şahin et al., 2014).

Anticancer and Antimicrobial Activities

• Anticancer Evaluation : Research on the anticancer properties of triazole derivatives, including those similar to 4-Ethyl-5-(4-methoxy-phenyl)-4H-[1,2,4]triazol-3-ylsulfanyl]-acetic acid, has shown promising results against various cancer cell lines (Bekircan et al., 2008).
• Antimicrobial Activities : Studies have demonstrated the antimicrobial potential of triazole derivatives, suggesting their use in combating various bacterial and fungal infections (Demirbas et al., 2004).

Anti-inflammatory and Analgesic Activities

• Anti-inflammatory Evaluation : Research into the anti-inflammatory properties of triazole derivatives has indicated their potential as therapeutic agents in treating inflammation-related conditions (Virmani & Hussain, 2014).
• Analgesic and Anti-inflammatory Activities : The analgesic and anti-inflammatory activities of related compounds have been explored, providing insights into their potential medical applications (Mosti et al., 1992).

Safety And Hazards

As for safety and hazards, it’s important to note that Sigma-Aldrich, one of the suppliers of this compound, sells it as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, users must assume responsibility to confirm product identity and/or purity.